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Compound of Interest

Compound Name: HSK0935

Cat. No.: B607982 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential safety and logistical information for the

proper disposal of HSK0935, a potent and highly selective SGLT2 inhibitor.[1] Adherence to

these procedures is critical due to the compound's hazardous characteristics.

Hazard Profile and Regulatory Information
HSK0935 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[2] It is imperative to prevent its release into the environment.[2] The following table

summarizes the key hazard information for HSK0935.

Hazard Classification GHS Hazard Statement
Precautionary Statement
Codes

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

P264, P270, P301 + P312,

P330, P501

Acute Aquatic Toxicity

(Category 1)
H400: Very toxic to aquatic life P273, P391, P501

Chronic Aquatic Toxicity

(Category 1)

H410: Very toxic to aquatic life

with long lasting effects
P273, P391, P501
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Currently, no specific experimental protocols for the disposal of HSK0935 are publicly

available. The disposal procedure is dictated by the general guidelines for hazardous chemical

waste.

Disposal Workflow
The following diagram outlines the step-by-step procedure for the safe disposal of HSK0935.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b607982?utm_src=pdf-body
https://www.benchchem.com/product/b607982?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Waste Collection

Accidental Spill Response

Final Disposal

Wear appropriate PPE:
- Safety goggles

- Protective gloves
- Impervious clothing

Collect HSK0935 waste in a
compatible, sealed container

Work in a well-ventilated area

Label container clearly:
'Hazardous Waste'

'HSK0935'

Arrange for disposal with an
approved waste disposal plant

Prevent further leakage

Contain spillage

Absorb with inert material
(e.g., diatomite)

Collect contaminated material

Follow all local, state, and
federal regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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